Cas no 130-86-9 (protopine)

Protopine is an isoquinoline alkaloid, which often exists in some plants in Northeast Asia, and is mainly used for the study of antitumor / anti-inflammatory activities

protopine structure

Product Name:protopine

CAS No:130-86-9

Molecular Formula:C₂₀H₁₉NO₅

Molecular Weight:353.37

MDL:MFCD00022322

CID:36255

PubChem ID:354335807

protopine Properties

Names and Identifiers

- protopine
- 7,13a-Secoberbin-13a-one, 7-methyl-2,3:9,10-bis(methylenedioxy)-
- 7-Methyl-6,8,9,16-tetrahydrodi[1,3]benzodioxolo[4,5-c:5,6-g]azecin-15(7H)-one
- Biflorine
- Bis[1,3]benzodioxolo[4,5-c:5',6'-g]azecin-13(5H)-one, 4,6,7,14-tetrahydro-5-methyl-
- Corydinine
- Hypercorine
- Protopin
- BIFLORIN
- 7-Methyl-6,7,8,9-tetrahydro-[1,3]dioxolo[4',5':5,6]benzo[1,2-c][1,3]dioxolo[5',4':4,5]benzo[1,2-g]azecin-15(16H)-one
- PROTOPINE(RG)
- tangeratin
- 4,6,7,14-Tetrahydro-5-Methyl
- Corydalis C
- 4,6,7,14-Tetrahydro-5-methyl-bis[1,3]benzodioxolo[4,5-c-5',6'-g] azecin-13(5H)-one
- AKOS 243-72
- 4,6,7,14-Tetrahydro-5-Methyl-
- Protopine
- Bis(1,3)benzodioxolo(4,5-C:5',6'-g)azecin-13(5H)-one, 4,6,7,14-tetrahydro-5-methyl-
- Protopine (Corydinine)
- HMS3428D22
- AI3-62909
- NSC781768
- BRD-K83302049-003-01-2
- C05189
- Alk-3
- HY-N0793
- Oprea1_722246
- NCGC00142402-01
- CHEBI:16415
- 7-methyl-6,8,9,16-tetrahydrobis(1,3)benzodioxolo(4,5-c:5',6'-g)azecin-15(7H)-one
- Oprea1_718853
- HSCI1_000268
- DTXCID7078773
- Q390706
- BDBM50286643
- 4,6,7,14-Tetrahydro-5-methyl-bis(1,3)benzodioxolo(4,5-c-5',6'-g)azecin-13(5H)-one
- 7-methyl-2,3:9,10-bis(methylenebis(oxy))-7,13a-secoberbin-13a-one
- NCGC00017389-02
- NS00014909
- BRD-K83302049-001-01-6
- 7-methyl-2,3:9,10-bis[methylenebis(oxy)]-7,13a-secoberbin-13a-one
- s3883
- 4,6,7,14-Tetrahydro-5-methylbis[1,3]benzodioxolo[4,5-c:5',6'-g]azecin-13(5H)-one
- 7-Methyl-6,8,9,16-tetrahydrodi[1,3]benzodioxolo[4,5-c:5,6-g]azecin-15(7H)-one #
- Macleyine
- GPTFURBXHJWNHR-UHFFFAOYSA-N
- AC-34931
- UNII-UIW569HT35
- 2D13E16B-20F9-4670-AD3E-02EE26A53C9C
- 4,6,7,14-Tetrahydro-5-methyl-bis[1,3]benzodioxolo[4,5-c-5,6-g]azecin-13(5H)-one
- 7-methyl-6,8,9,16-tetrahydro-[1,3]dioxolo[4',5':5,6]benzo[1,2-c][1,3]dioxolo[5',4':4,5]benzo[1,2-g]azecin-15(7H)-one
- MFCD00022322
- 4,6,7,14-Tetrahydro-5-methyl-bis(1,3)benzodioxolo(4,5-c:5',6'-g)azecin-13(5h)-one
- PROTOPINE [MI]
- AKOS000278163
- 130-86-9
- UIW569HT35
- DTXSID90156282
- TNP00339
- Fumarine
- CHEMBL453019
- ACon1_001550
- CS-4249
- NCGC00017389-01
- SR-05000002290
- 7-Methyl-2,3:9,10-bis(methylenedioxy)-7,13a-secoberbin-13a-one
- 15-methyl-7,9,19,21-tetraoxa-15-azapentacyclo[15.7.0.04,12.06,10.018,22]tetracosa-1(17),4,6(10),11,18(22),23-hexaen-3-one
- CCG-36008
- SR-05000002290-2
- 7-methyl-6,8,9,16-tetrahydrobis[1,3]benzodioxolo[4,5-c:5',6'-g]azecin-15(7H)-one
- 7-Methyl-6,7,8,9-tetrahydro-[1,3]dioxolo[4',5':5,6]benzo[1,2-c][1,3]dioxolo[5',4':4,5]benzo[1,2-g]azecin-
- Protopine, analytical standard
- P2611
- 15-methyl-7,9,19,21-tetraoxa-15-azapentacyclo[15.7.0.0^{4,12}.0^{6,10}.0^{18,22}]tetracosa-1(24),4(12),5,10,17,22-hexaen-3-one
- 7-methyl-4H,6H,8H,9H,12H,16H-1,3-dioxoleno[4''',5'''-3'',4'']benzo[1'',2''-8', 9']azecino[5',4'-2,1]benzo[4,5-d]1,3-dioxolan-15-one
- NSC-781768
- HSDB 3527
- HMS3885M10
- FT-0674127
- BS-15163
- SCHEMBL178013
- EINECS 204-999-6
- Protopine hydrochloride
- 7,13a-Secoberbin-13a-one, 7-methyl-2,3:9,10-bis(methylenedioxy)-, hydrochloride
- ARGEMONINE
- Bis[1,3]benzodioxolo[4,5-c:5',6'-g]azecin-13(5H)-one, 4,6,7,14-tetrahydro-5-methyl-, hydrochloride
- ARGEMONINE (PROTOPINE
- Fumarin
- PROTOPINE
- STL561430
- +Expand
- MDL： MFCD00022322
- InChIKey： GPTFURBXHJWNHR-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H19NO5/c1-21-5-4-13-7-18-19(25-10-24-18)8-14(13)16(22)6-12-2-3-17-20(15(12)9-21)26-11-23-17/h2-3,7-8H,4-6,9-11H2,1H3
- SMILES： O=C1CC2=CC=C3C(OCO3)=C2CN(C)CCC4=CC5=C(OCO5)C=C41

Computed Properties

Exact Mass: 353.126323g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 353.126323g/mol
Monoisotopic Mass: 353.126323g/mol
Topological Polar Surface Area: 57.2Å²
Heavy Atom Count: 26
Complexity: 542
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 353.4

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
LogP: 2.49520
PSA: 57.23000
Merck: 7896
Refractive Index: 1.5800 (estimate)
Boiling Point: 486.8°C (rough estimate)
Melting Point: 201.0 to 205.0 deg-C
Vapor Pressure: 6.36X10-10 mm Hg at 25 °C (est)
Flash Point: 284.9 °C
Solubility: In water, 8.99 mg/L at 25 °C (est)
Color/Form: Powder
λmax: 288(MeOH)(lit.)
Density: 1.399 (calc)

protopine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA38501-5mg	Protopine	130-86-9	>98.0%(GC)	5mg	$34.00	2024-04-20
Aaron	AR000UK1-10mg	Bis[1,3]benzodioxolo[4,5-c:5',6'-g]azecin-13(5H)-one, 4,6,7,14-tetrahydro-5-methyl-	130-86-9	98%	10mg	$59.00
abcr	AB493991-10mg	Protopine; .	130-86-9		10mg	€112.00
Ambeed	A580064-1mg	7-Methyl-6,7,8,9-tetrahydro-[1,3]dioxolo[4',5':5,6]benzo[1,2-c][1,3]dioxolo[5',4':4,5]benzo[1,2-g]azecin-15(16H)-one	130-86-9	98%	1mg	$5.0	2024-06-02
ChemFaces	CFN99399-20mg	Protopine	130-86-9	>=98%	20mg	$50
Chengdu Biopurify Phytochemicals Ltd	BP1158-20mg	Protopine	130-86-9	98%	20mg	$40	2023-09-20
DC Chemicals	DCZ-287-20 mg	Protopine	130-86-9	>98%	20mg	$380.0	2022-02-28
eNovation Chemicals LLC	D505870-1g	7-Methyl-6,7,8,9-tetrahydro-[1,3]dioxolo[4',5':5,6]benzo[1,2-c][1,3]dioxolo[5',4':4,5]benzo[1,2-g]azecin-15(16H)-one	130-86-9	97%	1g	$1425	2022-10-15
LKT Labs	P7158-1 mg	Protopine	130-86-9	≥98%	1mg	$49.60	2023-07-10
MedChemExpress	HY-N0793-10mM*1mLinDMSO	Protopine	130-86-9	99.64%	10mM*1mLinDMSO	￥610	2023-07-26

protopine Suppliers

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:130-86-9)

MR./MRS.:LIU JING LI

Phone:13851506462

Email:927565933@qq.com

Hubei Hanwei Chemical Co., Ltd

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(CAS:130-86-9)

MR./MRS.:LI JUN

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:130-86-9)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

JIANG SU YONG JIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:130-86-9)

MR./MRS.:HAN JING LI

Phone:17701422016

Email:3587493084@qq.com

protopine Related Literature

1. 1185. Phenol oxidation and biosynthesis. Part VIII. Investigations on the biosynthesis of berberine and protopine

D. H. R. Barton,R. H. Hesse,G. W. Kirby J. Chem. Soc. 1965 6379
2. LXXI.—Cryptopine and protopine. Section VI

William Henry Perkin J. Chem. Soc. Trans. 1916 109 931
3. LXXI.—Cryptopine and protopine. Section I

William Henry Perkin J. Chem. Soc. Trans. 1916 109 815
4. Conversion of protopine into the secoberbines corydalisol and hypecorine

Belkis G?zler,Maurice Shamma J. Chem. Soc. Perkin Trans. 1 1983 2431
5. Rapid discovery and identification of multiple absorbed chemical constituents and metabolites in rat cerebrospinal fluid after oral administration of Jitai tablets by a LC-MS based metabolomics approach

Shuping Wang,Peng Fu,Lei Liu,Lingling Wang,Chengcheng Peng,Weidong Zhang,Runhui Liu RSC Adv. 2016 6 32811
6. Applying target data screening followed by characteristic fragment filtering for the comprehensive screening and identification of alkaloids in Corydalis yanhusuo?W. T. Wang by UPLC-Q-TOF/MSE

Meiling Wang,Yuehong Liu,Shuang Fu,Qingqing Zhang,Qing Wang,Xiaoyan Gao RSC Adv. 2017 7 53545
7. The classification and identification of complex chemical compositions in yanhusuo herb using UPLC-Q-TOF/MS

Lei Yuan,Jia Yin,Meng Tian,Jiabin Xie,Yuan Wang,Zhiguo Hou,Yubo Li,Yanjun Zhang Anal. Methods 2016 8 2274
8. Zeolite based solid-phase extraction coupled with UPLC-Q-TOF-MS for rapid analysis of acetylcholinesterase binders from crude extract of Corydalis yanhusuo

Yi Tao,Yanhui Jiang,Weidong Li,Baochang Cai RSC Adv. 2016 6 98476
9. Direct analysis of quaternary alkaloids by in situ reactive desorption corona beam ionization MS

Yulan Hou,Tingting Wu,Yaru Liu,Hua Wang,Yingzhuang Chen,Bo Chen,Wenjian Sun Analyst 2014 139 5185
10. CCXXXV.—Synthesis of cryptopine and protopine

Robert Downs Haworth,William Henry Perkin J. Chem. Soc. 1926 129 1769

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